Cas no 2172254-88-3 ({1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172254-88-3
• MF: C₇H₉F₅N₄
• MW: 244.165178060532
• CID: 6249659
• PubChem ID: 165766223
• Update Time: 2025-05-20

{1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172254-88-3
• {[1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1597280

• Inchi： 1S/C7H9F5N4/c1-13-2-4-6(7(10,11)12)16(15-14-4)3-5(8)9/h5,13H,2-3H2,1H3
• InChI Key： WPKHWOSDKDWCAI-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1CC(F)F)(F)F

Computed Properties

• Exact Mass: 244.07473711g/mol
• Monoisotopic Mass: 244.07473711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No. 2172254-88-3: A Comprehensive Overview

The compound with CAS number 2172254-88-3, commonly referred to as {1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its structure, which incorporates a triazole ring system and fluorinated substituents, endows it with distinctive electronic and steric characteristics that make it a valuable building block in modern chemical synthesis.

Recent studies have highlighted the importance of fluorinated triazoles in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the trifluoromethyl group and the difluoroethyl substituent in this compound contributes to its high lipophilicity and metabolic stability, which are critical properties for drug candidates. Researchers have demonstrated that such fluorinated heterocycles can effectively modulate protein-protein interactions, a key mechanism in therapeutic intervention.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of methylamine as a precursor underscores its role as a versatile amine donor in organic transformations. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production of this compound, ensuring higher yields and improved purity.

The physical properties of CAS No. 2172254-88-3 are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively characterized using state-of-the-art analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These properties are essential for determining its suitability in various industrial applications, including formulation development and process engineering.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current regulatory requirements for sustainable chemical design. However, further research is needed to fully understand its long-term environmental impact.

Looking ahead, the compound holds promising potential in several emerging areas. For instance, its ability to act as a bioisostere in medicinal chemistry suggests its utility in designing novel drug candidates with enhanced efficacy and reduced side effects. Additionally, its application as a ligand in metalloorganic frameworks (MOFs) has been explored, offering new avenues for catalysis and gas storage technologies.

In conclusion, CAS No. 2172254-88-3 represents a cutting-edge chemical entity with multifaceted applications across diverse industries. Its unique structure, coupled with advancements in synthetic methodologies and characterization techniques, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.